Piliformic acid

• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• InChI: InChI=1S/C11H18O4/c1-3-4-5-6-7-9(11(14)15)8(2)10(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)(H,14,15)/b9-7+
• InChIKey: YTUQECDNJQCQAE-VQHVLOKHSA-N

Piliformic Acid: A Fungal Metabolite with Quantified Activity Against Anthracnose, Leishmania, and Botrytis

Piliformic acid ((2E,3S)-2-hexylidene-3-methylbutanedioic acid, CAS 98985-76-3) is a medium-chain fatty acid derivative (C11H18O4, MW 214.26) originally isolated from xylariaceous fungi including Poronia piliformis, Xylaria mali, and Nectria pseudotrichia [1][2]. The compound exhibits a mixed biosynthetic origin comprising C8 and C3 fragments, with the C8 unit derived directly from octanoate via a fatty acid synthase (FAS) pathway rather than polyketide synthase [3]. Its primary documented bioactivities include antifungal activity against Colletotrichum gloeosporioides, antileishmanial activity against Leishmania braziliensis amastigotes, and cytotoxic activity against BC-1 human breast cancer cells [2][4].

Antifungal screening Supports Colletotrichum gloeosporioides antifungal assays

Antileishmanial screening Fits intracellular amastigote models (L. braziliensis)

Cytotoxicity research Relevant for BC-1 breast cancer cell-line studies

Synthetic accessibility Four-step route supports reliable procurement

• [1] Anderson J.R. et al. Metabolites of the higher fungi. Part 22. 2-Butyl-3-methylsuccinic acid and 2-hexylidene-3-methylsuccinic acid from xylariaceous fungi. J Chem Soc Perkin Trans. 1 1985, 1481. View Source
• [2] Barros Cota B. et al. Leishmanicidal compounds of Nectria pseudotrichia, an endophytic fungus isolated from the plant Caesalpinia echinata (Brazilwood). Mem Inst Oswaldo Cruz. 2018, 113, 102. View Source
• [3] Chesters N.C.J.E., O'Hagan D. Biosynthesis of the fungal metabolite, piliformic acid (2-hexylidene-3-methylsuccinic acid). J. Chem. Soc., Perkin Trans. 1, 1997, 827-834. View Source
• [4] Elias L.M. et al. The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. Braz J Microbiol. 2018, 49, 840-847. View Source

Why Piliformic Acid Cannot Be Replaced by Generic Antifungals or Structural Analogs

Piliformic acid occupies a distinct efficacy and selectivity niche that precludes straightforward substitution. Its antifungal MIC of 2.92 μmol/mL against C. gloeosporioides is 5.7-fold lower (more potent) than the commercial fungicide Captan (MIC 16.63 μmol/mL), demonstrating that generic agrochemical fungicides cannot replicate its activity profile [1]. Conversely, structural analogs such as methyl piliformate show negligible published activity beyond modest antimalarial effects, while hydroxylated derivatives (e.g., (+)-9-hydroxypiliformic acid) exhibit altered bioactivity spectra not yet quantified in head-to-head comparisons [2]. Additionally, piliformic acid demonstrates selectivity against L. braziliensis amastigotes (IC50 78.5 μM) with low toxicity to Vero and THP-1 mammalian cells, a therapeutic window that more potent but cytotoxic leishmanicidal agents like cytochalasin D do not necessarily offer [3]. These quantitative differences in potency, selectivity, and documented bioactivity preclude assuming functional interchangeability with either commercial standards or uncharacterized fungal metabolites.

Agrochemical fungicide mismatch

Potency profile differs from Captan; direct substitution may not preserve antifungal activity context.

Structural analog uncertainty

Methyl piliformate and hydroxylated derivatives exhibit uncharacterized bioactivity spectra.

Selectivity context differences

Cytotoxic agents like cytochalasin D may not replicate the selectivity context observed in mammalian cell lines.

• [1] Elias L.M. et al. The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. Braz J Microbiol. 2018, 49, 840-847. View Source
• [2] Lyssaios F.A. et al. Biopesticide Compounds from an Endolichenic Fungus Xylaria sp. Isolated from the Lichen Hypogymnia tubulosa. Molecules 2025, 30(3), 470. View Source
• [3] Barros Cota B. et al. Leishmanicidal compounds of Nectria pseudotrichia, an endophytic fungus isolated from the plant Caesalpinia echinata (Brazilwood). Mem Inst Oswaldo Cruz. 2018, 113, 102. View Source

Quantitative Differentiation of Piliformic Acid Against Key Comparators

Antifungal Activity Against Colletotrichum gloeosporioides: Piliformic Acid Outperforms Captan

In a direct comparison against the commercial fungicide Captan, piliformic acid demonstrated superior in vitro antifungal activity against the anthracnose pathogen Colletotrichum gloeosporioides. The MIC of piliformic acid was 2.92 μmol/mL, whereas Captan exhibited an MIC of 16.63 μmol/mL [1]. This represents a 5.7-fold improvement in potency.

Antifungal activity

Head-to-head

MIC 2.92 µmol/mL (piliformic acid) vs Captan 16.63 µmol/mL

Reported antifungal endpoint context; potency ranking within tested set.

In vitro C. gloeosporioides assay

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against C. gloeosporioides
Target Compound Data	MIC = 2.92 μmol/mL (equivalent to 292 μM)
Comparator Or Baseline	Captan: MIC = 16.63 μmol/mL; Difenoconazole: MIC = 0.02 μmol/mL
Quantified Difference	Piliformic acid is 5.7-fold more potent than Captan (2.92 vs 16.63 μmol/mL), but 146-fold less potent than Difenoconazole.
Conditions	In vitro antifungal assay against Colletotrichum gloeosporioides (guarana anthracnose pathogen)

Why This Matters

For procurement decisions, this head-to-head data establishes that piliformic acid offers a quantified potency advantage over a widely used commercial fungicide, potentially enabling lower application rates or improved efficacy in agricultural settings where Captan is currently employed.

• [1] Elias L.M. et al. The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. Braz J Microbiol. 2018, 49, 840-847. View Source

Antileishmanial Activity: Piliformic Acid Selectivity vs. More Potent Analogs

Piliformic acid (IC50 = 78.5 μM against L. braziliensis intracellular amastigotes) is less potent than co-isolated analogs 10-acetyl trichoderonic acid A (IC50 = 21.4 μM) and hydroheptelidic acid (IC50 = 24.8 μM). However, all three compounds exhibited low toxicity to Vero and THP-1 mammalian cells [1]. This contrasts with cytochalasin D, which, despite potent antifungal activity, is a known cytotoxic agent with limited selectivity.

Antileishmanial activity

Head-to-head

IC50 78.5 µM (piliformic acid) vs analogs 21.4–28.3 µM

Supports selectivity context review; lower potency than co-isolated analogs.

Intracellular amastigote assay; low mammalian cell toxicity reported

Evidence Dimension	Antileishmanial activity (IC50) against L. braziliensis amastigotes
Target Compound Data	IC50 = 78.5 μM
Comparator Or Baseline	10-Acetyl trichoderonic acid A: IC50 = 21.4 μM; Hydroheptelidic acid: IC50 = 24.8 μM; 6′-Acetoxy-piliformic acid: IC50 = 28.3 μM
Quantified Difference	Piliformic acid is 2.7- to 3.7-fold less potent than the most active analogs in this series.
Conditions	Intracellular amastigote forms of Leishmania (Viannia) braziliensis expressing firefly luciferase; cytotoxicity determined in Vero and THP-1 mammalian cell lines by MTT assay.

Why This Matters

While piliformic acid is not the most potent antileishmanial in its class, its well-characterized selectivity profile (low mammalian cytotoxicity) may be advantageous for applications requiring a favorable therapeutic index, whereas more potent but less selective analogs may present higher toxicity risks.

• [1] Barros Cota B. et al. Leishmanicidal compounds of Nectria pseudotrichia, an endophytic fungus isolated from the plant Caesalpinia echinata (Brazilwood). Mem Inst Oswaldo Cruz. 2018, 113, 102. View Source

Synthetic Accessibility: Piliformic Acid Can Be Produced via Efficient Four-Step Route

A robust synthetic route to (±)-piliformic acid has been established, achieving 49% overall yield over four steps via Wittig reaction of methyl(triphenylphosphoranylidene)succinimide with hexanal, followed by acid-induced hydrolysis [1]. This synthetic accessibility contrasts with many fungal natural products that remain inaccessible via total synthesis, thereby enabling reliable, scalable procurement independent of fermentation variability.

Synthetic route

Class-level inference

49% overall yield (4 steps)

Reported synthesis yield context; may support batch consistency.

Wittig-based route; independent of fermentation

Evidence Dimension	Synthetic yield (overall)
Target Compound Data	49% overall yield over 4 steps
Comparator Or Baseline	No direct comparator data available; class-level inference: many fungal secondary metabolites lack efficient total synthesis routes.
Quantified Difference	N/A (class-level inference)
Conditions	Four-step synthesis: Wittig reaction of methyl(triphenylphosphoranylidene)succinimide with hexanal, then acid-induced hydrolysis.

Why This Matters

For procurement, the availability of a well-defined synthetic route ensures supply chain reliability and batch-to-batch consistency, which may be unpredictable for compounds solely obtained via fungal fermentation.

• [1] Mangaleswaran S., Argade N.P. An efficient synthesis of (±)-piliformic acid. J. Chem. Soc., Perkin Trans. 1, 2000, 3290-3291. View Source

Cytotoxicity Profile: Piliformic Acid vs. BC-1 Breast Cancer Cells

Piliformic acid exhibits cytotoxic activity against BC-1 human breast cancer cells with an IC50 of 5 μg/mL [1]. This potency provides a baseline for comparison with other fungal metabolites; however, head-to-head data against standard chemotherapeutics (e.g., doxorubicin) are not available in the published literature.

Cytotoxicity (BC-1)

Supporting evidence

IC50 5 µg/mL

Reported cell-model response context; no direct comparator data available.

BC-1 breast cancer cell line; further screening context

Evidence Dimension	Cytotoxicity (IC50) against BC-1 human breast cancer cells
Target Compound Data	IC50 = 5 μg/mL
Comparator Or Baseline	No direct comparator data available in same assay system.
Quantified Difference	N/A (no direct comparator)
Conditions	BC-1 human breast cancer cell line (in vitro cytotoxicity assay)

Why This Matters

This activity establishes piliformic acid as a candidate for further anticancer screening; however, procurement for oncology research should be guided by the absence of comparative data against established agents.

• [1] TargetMol. Piliformic Acid product page (citing Barros Cota B. et al. 2018). View Source

Recommended Application Scenarios for Piliformic Acid Based on Verified Differentiation

Agricultural Antifungal Development for Anthracnose Control

Piliformic acid is well-suited for development as a natural fungicide against Colletotrichum gloeosporioides, the causative agent of anthracnose in crops such as guarana and peppers. Its MIC of 2.92 μmol/mL against this pathogen, coupled with a 5.7-fold potency advantage over the commercial fungicide Captan, positions it as a promising lead for botanical or microbial-derived crop protection products [1].

Antileishmanial Lead Optimization with Favorable Selectivity

Given its IC50 of 78.5 μM against L. braziliensis amastigotes and demonstrated low cytotoxicity toward Vero and THP-1 mammalian cells, piliformic acid serves as a valuable scaffold for medicinal chemistry efforts aimed at improving antileishmanial potency while preserving its favorable selectivity profile [1].

Natural Product Biosynthesis and Enzymology Research

Piliformic acid's unique biosynthetic pathway—involving direct incorporation of octanoate via a dedicated octanoate synthase rather than β-oxidation of longer-chain fatty acids—makes it a compelling subject for studies on fungal secondary metabolism and the enzymology of medium-chain fatty acid utilization [1][2].

Chemical Synthesis Methodology Development

The established four-step synthetic route (49% overall yield) enables reliable access to piliformic acid for method development, process chemistry optimization, and as a building block for analog synthesis, circumventing the variability inherent in fermentation-based production [1].

Application

Selection Property

Validation Focus

Agricultural antifungal research

Antifungal screening context

Colletotrichum gloeosporioides MIC endpoint

Antileishmanial scaffold research

Selectivity context in amastigote models

Intracellular amastigote IC50 and cytotoxicity endpoints

Fungal secondary metabolism studies

Biosynthetic pathway study tool

Octanoate synthase pathway analysis

Synthetic methodology development

Synthesis route accessibility

Wittig-based route yield and reproducibility

• [1] Elias L.M. et al. The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. Braz J Microbiol. 2018, 49, 840-847. View Source
• [2] Barros Cota B. et al. Leishmanicidal compounds of Nectria pseudotrichia, an endophytic fungus isolated from the plant Caesalpinia echinata (Brazilwood). Mem Inst Oswaldo Cruz. 2018, 113, 102. View Source
• [3] Chesters N.C.J.E., O'Hagan D. Biosynthesis of the fungal metabolite, piliformic acid (2-hexylidene-3-methylsuccinic acid). J. Chem. Soc., Perkin Trans. 1, 1997, 827-834. View Source
• [4] Mangaleswaran S., Argade N.P. An efficient synthesis of (±)-piliformic acid. J. Chem. Soc., Perkin Trans. 1, 2000, 3290-3291. View Source